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Compound of Interest

Compound Name: 7-Octenoic acid

Cat. No.: B094108 Get Quote

An In-depth Technical Guide for Scientists and Drug Development Professionals

7-Octenoic acid, a medium-chain fatty acid, is a valuable building block in organic synthesis

and various research applications.[1][2] Understanding its hazardous properties and handling

requirements is paramount for ensuring laboratory safety. This technical guide provides a

comprehensive overview of the material safety data for 7-Octenoic acid, tailored for

researchers, scientists, and professionals in drug development.

Core Safety & Physical Data
7-Octenoic acid is classified as a hazardous substance. Adherence to safety protocols is

crucial to prevent adverse health effects and environmental contamination. The following tables

summarize the key safety and physical characteristics of this compound.

GHS Hazard Identification and Classification
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Hazard Class Category Pictogram Signal Word
Hazard

Statement

Acute Toxicity,

Oral
4 pericolo Danger

H302: Harmful if

swallowed[1][3]

[4][5][6]

Skin

Corrosion/Irritatio

n

1B Corrosione Danger

H314: Causes

severe skin

burns and eye

damage[1][3][4]

[5][6]

Hazardous to the

Aquatic

Environment,

Acute Hazard

1
Pericolo

ambientale
Danger

H400: Very toxic

to aquatic life[1]

[3][4][5][6]

Physical and Chemical Properties
Property Value Source

Molecular Formula C₈H₁₄O₂ PubChem[1], Sigma-Aldrich[4]

Molecular Weight 142.20 g/mol PubChem[1], Sigma-Aldrich[4]

Appearance Liquid Sigma-Aldrich[4][6]

Density 0.925 g/mL at 25 °C Sigma-Aldrich[4][6]

Flash Point
> 110 °C (> 230 °F) - closed

cup
Sigma-Aldrich[4][6]

Refractive Index n20/D 1.442 Sigma-Aldrich[4][6]

pKa 4.77 ± 0.10 (Predicted) ChemicalBook[3]

Water Solubility
683.4 mg/L @ 25 °C

(estimated)
The Good Scents Company[7]

Experimental Protocols: First Aid Measures
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In the event of exposure to 7-Octenoic acid, immediate and appropriate first aid is critical. The

following protocols are based on standard safety data sheet recommendations.

General Advice: Consult a physician. Show this safety data sheet to the doctor in attendance.

[5]

If Inhaled:

Move the person into fresh air.

If breathing is difficult, give oxygen.

If not breathing, give artificial respiration.

Consult a physician.[5]

In Case of Skin Contact:

Immediately take off contaminated clothing and shoes.

Wash off with soap and plenty of water.

Consult a physician.[5]

In Case of Eye Contact:

Rinse thoroughly with plenty of water for at least 15 minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[3]

Immediately call a POISON CENTER or doctor/physician.[5]

If Swallowed:

Do NOT induce vomiting.

Never give anything by mouth to an unconscious person.

Rinse mouth with water.
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Consult a physician.[5]

Safe Handling and Storage Workflow
Proper handling and storage procedures are essential to minimize the risks associated with 7-
Octenoic acid. The following workflow diagram illustrates the key steps from procurement to

disposal.

Procurement & Receiving Storage Handling & Use Waste Disposal

Verify SDS Information Inspect Container Integrity Store in a Cool, Dry, Well-Ventilated Area Segregate from Incompatible Materials Store in a Corrosives Area Use in a Chemical Fume Hood Wear Appropriate PPE Avoid Inhalation, Ingestion, and Skin/Eye Contact Collect Waste in a Labeled, Sealed Container Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of 7-Octenoic acid.

Hazard Communication and Response Logic
The Globally Harmonized System (GHS) provides a logical framework for communicating

hazards and the necessary precautionary measures. The diagram below illustrates the

relationship between the identified hazards of 7-Octenoic acid and the corresponding

response actions.

Identified Hazards

Prevention (P-Statements) Response (P-Statements)

H302: Harmful if Swallowed

P260: Do not breathe dust/fume/gas/mist/vapours/spray. P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

H314: Causes Severe Skin Burns and Eye Damage

P280: Wear protective gloves/protective clothing/eye protection/face protection. P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

H400: Very Toxic to Aquatic Life

P273: Avoid release to the environment.

Click to download full resolution via product page
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Caption: GHS Hazard and Precautionary Statement Relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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